Cas no 2034308-11-5 (N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl-3-(2-methoxyphenyl)propanamide)

• Product Name: N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl-3-(2-methoxyphenyl)propanamide
• CAS No: 2034308-11-5
• MF: C₁₉H₂₈N₂O₄S
• MW: 380.501624107361
• CID: 6409166
• PubChem ID: 121022223
• Update Time: 2025-10-29

N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl-3-(2-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl-3-(2-methoxyphenyl)propanamide
• F6559-3866
• N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)-3-(2-methoxyphenyl)propanamide
• AKOS026698662
• N-[1-(1,1-dioxothiolan-3-yl)piperidin-4-yl]-3-(2-methoxyphenyl)propanamide
• 2034308-11-5
• N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]-3-(2-methoxyphenyl)propanamide

• Inchi： 1S/C19H28N2O4S/c1-25-18-5-3-2-4-15(18)6-7-19(22)20-16-8-11-21(12-9-16)17-10-13-26(23,24)14-17/h2-5,16-17H,6-14H2,1H3,(H,20,22)
• InChI Key： AZVYJAXYLKQVMD-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1CCC(CC1)NC(CCC1C=CC=CC=1OC)=O)(=O)=O

Computed Properties

• Exact Mass: 380.17697855g/mol
• Monoisotopic Mass: 380.17697855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.1Ų

Additional information on N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl-3-(2-methoxyphenyl)propanamide

Introduction to N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl-3-(2-methoxyphenyl)propanamide and Its Significance in Modern Chemical Biology

N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl-3-(2-methoxyphenyl)propanamide

CAS number 2034308-11-5 is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this molecule incorporates several key functional groups that contribute to its reactivity and biological significance.

The core structure of N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl-3-(2-methoxyphenyl)propanamide features a piperidine ring, which is a common motif in many biologically active compounds. Piperidine rings are known for their ability to interact with biological targets due to their ability to form hydrogen bonds and hydrophobic interactions. In this compound, the piperidine ring is further functionalized with a 1,1-dioxo-thiolan moiety, which adds an additional layer of complexity and reactivity.

The presence of the 2-methoxyphenyl group in the molecule also plays a crucial role in its biological activity. This aromatic group is known to enhance the binding affinity of the molecule to its target proteins. The methoxy group provides a hydrophilic surface that can interact with polar regions of the protein target, while the aromatic ring itself can engage in π-stacking interactions, which are important for stabilizing protein-ligand complexes.

Recent research has highlighted the importance of such multifunctional compounds in drug discovery and development. The combination of different functional groups in N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl-3-(2-methoxyphenyl)propanamide allows it to interact with multiple targets simultaneously, which can lead to synergistic effects and improved therapeutic outcomes. This concept is particularly relevant in the context of multifactorial diseases where targeting multiple pathways is necessary for effective treatment.

In addition to its structural complexity, N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl-3-(2-methoxyphenyl)propanamide has shown promising pharmacokinetic properties. Studies have indicated that this compound exhibits good solubility and stability under physiological conditions, which are essential characteristics for any potential drug candidate. Furthermore, preliminary pharmacokinetic studies suggest that the compound has a reasonable bioavailability, which is crucial for its clinical efficacy.

The synthesis of N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl)-3-(2-methoxyphenyl)propanamide involves several sophisticated chemical transformations. The key step in its synthesis is the introduction of the thiolan moiety, which requires careful control of reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound in sufficient quantities for further biological evaluation.

The biological activity of N-1-(1,1-dioxo-thiolan)piperidin-4-y^l-3-(2-methoxypheny)propanamide has been extensively studied in recent years. Research has shown that this compound exhibits inhibitory activity against several enzymes and receptors that are implicated in various diseases. For instance, studies have demonstrated its ability to inhibit kinases that are involved in cancer progression. Additionally, it has shown potential as an anti-inflammatory agent by modulating inflammatory pathways.

The mechanism of action of this compound is another area of active research. Initial studies suggest that it interacts with specific residues on the target proteins through non-covalent interactions such as hydrogen bonding and hydrophobic interactions. These interactions lead to conformational changes in the target protein, which can disrupt its normal function and ultimately lead to therapeutic effects.

The development of new drug candidates often involves iterative optimization processes to improve their potency and selectivity. N,₁₁(DIOXO-THELAN,_3-YL)PIPERIDIN,^_4-YL-3-(METHOXYPHENYL)PROPANAMIDE (CAS NO2034308115)) is no exception. Researchers have been exploring various derivatives of this compound to enhance its biological activity while minimizing potential side effects. These efforts have led to the identification of several promising analogs that exhibit improved pharmacological profiles.

The future prospects for N,N,-((DIOXO-THELAN,-_{>YL)))-PIPERIDIN,-^{>YL)-N(2-METHOXYPHENYL)-PROPANAMIDE (CAS NO2034308115)) are exciting and multifaceted. Ongoing research aims to further elucidate its mechanism of action and explore new therapeutic applications. Additionally, efforts are underway to develop novel synthetic routes that will make it more cost-effective and scalable for industrial production.}}

In conclusion, N,,,-(DIOXO-THELAN,-_{>YL)))-PIPERIDIN,-^{>YL)-N(2-METHOXYPHENYL)-PROPANAMIDE (CAS NO2034308115)) represents a significant advancement in the field of chemical biology. Its unique structure and promising biological activities make it a valuable tool for both research and drug development purposes. As our understanding of its pharmacological properties continues to grow, we can expect to see even more innovative applications emerge from this exciting compound.}}